Cas no 101560-00-3 (Picras-2-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-1,16-dioxo-,methyl ester, (11b,12a,15b)-)
101560-00-3 structure
Product Name:Picras-2-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-1,16-dioxo-,methyl ester, (11b,12a,15b)-
CAS No:101560-00-3
MF:C34H46O16
MW:710.719452381134
CID:180847
PubChem ID:6442538
Update Time:2025-04-19
Picras-2-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-1,16-dioxo-,methyl ester, (11b,12a,15b)- Chemical and Physical Properties
Names and Identifiers
-
- Picras-2-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-1,16-dioxo-,methyl ester, (11b,12a,15b)-
- Picras-2-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-1,
- yadanzioside N
- CTK1G0464
- Tris(bis(trimethylsilyl)methyl)yttrium
- Tris< bis(trimethylsilyl)methyl> yttrium
- Y[CH(SiMe3)2]3
- Y[CH(TMS)2]3
- yadanzioside-N
- yttrium tris(bis(trimethylsilyl)methanide)
- Yttrium, tris[bis(trimethylsilyl)methyl]-
- 101560-00-3
-
- Inchi: 1S/C34H46O16/c1-12(2)13(3)8-19(36)50-24-26-33-11-46-34(26,31(44)45-6)28(42)23(40)25(33)32(5)15(9-18(33)49-29(24)43)14(4)7-16(27(32)41)47-30-22(39)21(38)20(37)17(10-35)48-30/h7-8,12,14-15,17-18,20-26,28,30,35,37-40,42H,9-11H2,1-6H3/b13-8+/t14-,15+,17-,18-,20-,21+,22-,23-,24-,25?,26-,28+,30-,32+,33-,34+/m1/s1
- InChI Key: YSFALLIAQRJCQF-OWPKIRJUSA-N
- SMILES: O1C[C@@]23[C@H]4C[C@H]5[C@H](C)C=C(C([C@]5(C)C2[C@H]([C@@H]([C@]1(C(=O)OC)[C@@H]3[C@H](C(=O)O4)OC(/C=C(\C)/C(C)C)=O)O)O)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 710.278585g/mol
- Monoisotopic Mass: 710.278585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 50
- Rotatable Bond Count: 9
- Complexity: 1490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 710.7g/mol
- XLogP3: 0.7
- Topological Polar Surface Area: 245Ų
Picras-2-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-1,16-dioxo-,methyl ester, (11b,12a,15b)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
101560-00-3 (Picras-2-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-1,16-dioxo-,methyl ester, (11b,12a,15b)-) Related Products
- 95258-11-0(Yadanzioside F)
- 79439-85-3(Picras-1-en-21-oicacid, 15-[[(2E)-3,4-dimethyl-1-oxo-2-pentenyl]oxy]-13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-3,16-dioxo-,methyl ester, (11b,12a,15b)- (9CI))
- 63306-30-9(Picras-1-en-21-oicacid, 13,20-epoxy-2-(b-D-glucopyranosyloxy)-11,12-dihydroxy-15-[(3-methyl-1-oxo-2-butenyl)oxy]-3,16-dioxo-,methyl ester, (11b,12a,15b)-)
- 1398-78-3(Cucurbitacin E 2-O-Glucoside (Elaterinide))
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